N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-thienylthio)acetamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-2-thiophen-2-ylsulfanylacetamide
• InChI: InChI=1S/C10H11N3OS4/c1-2-15-10-13-12-9(18-10)11-7(14)6-17-8-4-3-5-16-8/h3-5H,2,6H2,1H3,(H,11,12,14)
• InChI Key: JTJOYZYLGIRPGK-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)CSC2=CC=CS2
• Molecular Formula: C10H11N3OS4
• Molecular Weight: 317.5 g/mol

Description

N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-thienylthio)acetamide, commonly known as ETAA, is a chemical compound that belongs to the class of thiadiazole derivatives. It has been extensively studied for its potential applications in various fields such as medicinal chemistry, agrochemicals, and material science.

Scientific Research Applications

ETAA has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit a wide range of pharmacological activities such as anti-inflammatory, analgesic, anticonvulsant, and antimicrobial properties. Additionally, ETAA has been found to have potential anticancer activity against various cancer cell lines.

Mechanism of Action

The exact mechanism of action of ETAA is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in the biosynthesis of prostaglandins and leukotrienes, which are known to play a crucial role in inflammation and pain. ETAA has also been found to modulate the activity of ion channels, which may contribute to its anticonvulsant activity.
Biochemical and Physiological Effects:
ETAA has been found to exhibit a wide range of biochemical and physiological effects. It has been reported to reduce inflammation and pain in animal models of inflammation and arthritis. Additionally, ETAA has been found to exhibit anticonvulsant activity and to reduce seizure activity in animal models of epilepsy. ETAA has also been found to exhibit antimicrobial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

ETAA has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied for its potential applications in medicinal chemistry. However, ETAA has some limitations as well. It is relatively unstable and has a short half-life, which may limit its therapeutic potential. Additionally, the exact mechanism of action of ETAA is not fully understood, which may limit its use in certain applications.

Future Directions

There are several future directions for research on ETAA. One potential direction is to further explore its potential applications in medicinal chemistry. Specifically, it may be worthwhile to investigate its potential as a novel anticancer agent. Additionally, further studies are needed to fully understand the mechanism of action of ETAA and to identify its molecular targets. Finally, it may be worthwhile to explore the potential of ETAA as a lead compound for the development of new drugs with improved pharmacological properties.

Synthesis Methods

ETAA can be synthesized by the reaction of ethylthiosemicarbazide with 2-bromo-1-(2-thienyl)ethanone followed by cyclization with sulfuric acid. The product obtained is then treated with thionyl chloride to obtain the final product, ETAA.